Cas no 1499670-99-3 (3-(3-Methylpyrazin-2-yl)butanoic acid)
3-(3-Methylpyrazin-2-yl)butanoic acid is a versatile organic compound with unique structural features, offering potential applications in pharmaceuticals and materials science.
1499670-99-3 structure
Product Name:3-(3-Methylpyrazin-2-yl)butanoic acid
CAS No:1499670-99-3
MF:C9H12N2O2
MW:180.203782081604
CID:5765667
PubChem ID:82600538
Update Time:2025-06-20
3-(3-Methylpyrazin-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1867688
- 3-(3-methylpyrazin-2-yl)butanoic acid
- 1499670-99-3
- 3-(3-Methylpyrazin-2-yl)butanoic acid
-
- Inchi: 1S/C9H12N2O2/c1-6(5-8(12)13)9-7(2)10-3-4-11-9/h3-4,6H,5H2,1-2H3,(H,12,13)
- InChI Key: IUMRKXLAORFUSP-UHFFFAOYSA-N
- SMILES: OC(CC(C)C1C(C)=NC=CN=1)=O
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.1Ų
3-(3-Methylpyrazin-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867688-0.05g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1867688-0.1g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1867688-0.25g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1867688-0.5g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1867688-1.0g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1867688-2.5g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1867688-5.0g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1867688-10.0g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1867688-1g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1867688-5g |
3-(3-methylpyrazin-2-yl)butanoic acid |
1499670-99-3 | 5g |
$2443.0 | 2023-09-18 |
3-(3-Methylpyrazin-2-yl)butanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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